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Compound of Interest

Compound Name: TCS 183

Cat. No.: B1573917

Get Quote

Executive Safety Summary & Compound
Verification[1][2]
Crucial Identification Check: Before proceeding, verify your reagent. TCS 183 (Tocris Chemical

Series) is a bioactive peptide fragment (1-13) of Glycogen Synthase Kinase-3β (GSK-3β).[1][2]

CAS/Catalog Ref: Tocris Cat. No. 2236 / R&D Systems.

Chemical Nature: Hydrophilic Peptide (MW: 1425.58 Da).[1]

Primary Application: Competitive inhibitor of GSK-3β phosphorylation; Wnt and Insulin

signaling research.[1]
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⚠️ DISAMBIGUATION WARNING: Do NOT confuse TCS 183 with:

TCS 401: A PTP1B small-molecule inhibitor (requires different solubility protocols). [1] 2.

Trichlorosilane (TCS): An industrial semiconductor chemical (highly pyrophoric/corrosive). [1]

[3] This guide specifically addresses the biological reagent TCS 183.

Risk Assessment & PPE Matrix
While peptides like TCS 183 are generally considered lower toxicity than small-molecule

inhibitors, they are potent biological modulators.[1] The primary risks are inhalation of

lyophilized powder (sensitization) and unintended biological activity upon absorption.

Personal Protective Equipment (PPE) Standards
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PPE Category Specification
Technical Rationale (The
"Why")

Hand Protection
Nitrile Gloves (Min 0.11mm

thickness)

Standard Barrier: Latex is a

sensitizer; Nitrile provides

adequate protection against

peptide solutions.[1] Double-

Gloving: Recommended during

weighing of dry powder to

prevent static-induced

contamination.[1]

Eye Protection
Chemical Safety Goggles

(ANSI Z87.1)

Powder Risk: Lyophilized

peptides are light and "fluffy."

Safety glasses with side

shields are the minimum, but

goggles are preferred during

weighing to prevent ocular

mucosal absorption of airborne

dust.

Respiratory
N95/P100 Mask (If outside

Fume Hood)

Sensitization: Inhaling

bioactive peptides can trigger

immune responses.[1] If a

Biosafety Cabinet (BSC) or

Fume Hood is unavailable,

respiratory protection is

mandatory.[1]

Body Defense
Lab Coat (Buttoned, Long

Sleeve)

Contact Minimization: Prevents

accumulation of peptide dust

on street clothes.[1] Tyvek

sleeves are recommended if

handling >50 mg quantities.

Operational Protocol: Handling & Reconstitution
A. Weighing & Static Control (Critical Step)
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Lyophilized peptides are prone to static charge, causing the powder to "fly" or cling to spatulas,

leading to dosing errors and exposure.

Environment: Perform all weighing in a Chemical Fume Hood or Static-Free Enclosure.

Static Discharge: Use an ionizing fan or anti-static gun on the vial before opening.

Tooling: Use high-grade stainless steel or anti-static plastic spatulas.

B. Solubilization Strategy
Unlike many small molecules (which require DMSO), TCS 183 is a hydrophilic peptide.

Primary Solvent:Distilled Water or PBS (Phosphate Buffered Saline).[1]

Solubility Limit: Up to 1 mg/mL in water.[2]

Protocol:

Calculate volume required for stock solution (typically 1mM or 100µM).

Add solvent slowly down the side of the vial.

Do NOT Vortex vigorously: Peptides can shear or foam. Invert gently or swirl to dissolve.

Aliquot immediately: Peptides degrade with freeze-thaw cycles. Store aliquots at -20°C.

C. Experimental Context (Signaling Pathway)
TCS 183 acts as a competitive inhibitor within the GSK-3β pathway, influencing downstream

effectors like

-Catenin (Wnt signaling) and Glycogen Synthase (Insulin signaling).[1]
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Figure 1: Mechanism of Action. TCS 183 functions as a competitive inhibitor, preventing GSK-

3β from phosphorylating downstream targets like

-Catenin and Glycogen Synthase.[1]
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Emergency Response & Disposal
Accidental Exposure[1][6]

Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention (peptide

sensitization).[1]

Skin Contact: Wash with soap and copious amounts of water for 15 minutes.[4]

Eye Contact: Flush with water for 15 minutes.[4][5]

Disposal Procedures[7][9][10]
Solid Waste: Vials and contaminated gloves should be disposed of as Hazardous Chemical

Waste (do not use biohazard bins unless the peptide is viral-derived, which TCS 183 is not).

[1]

Liquid Waste: Aqueous solutions of TCS 183 should be collected in a container labeled

"Aqueous Chemical Waste with Trace Peptides."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd
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